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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzotrifluoride

Cat. No.: B1272928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-methylbenzotrifluoride, a

key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty

chemicals. This document details its physicochemical properties, safety information, and typical

applications, including detailed experimental protocols for common cross-coupling reactions.

Core Properties and Safety Data
5-Bromo-2-methylbenzotrifluoride, also known as 4-Bromo-2-(trifluoromethyl)toluene, is a

halogenated aromatic compound with the chemical formula C₈H₆BrF₃.[1] Its unique substitution

pattern, featuring a bromine atom, a methyl group, and a trifluoromethyl group on the benzene

ring, makes it a versatile building block in organic synthesis.[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Bromo-2-
methylbenzotrifluoride.
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Property Value Source(s)

CAS Number 86845-27-4 [3]

Molecular Formula C₈H₆BrF₃ [1]

Molecular Weight 239.032 g/mol [1]

Density 1.5 ± 0.1 g/cm³ [1]

Boiling Point 181.8 ± 35.0 °C at 760 mmHg [1]

Flash Point 69.7 ± 21.8 °C [1]

LogP 3.71 [1]

Vapour Pressure 1.1 ± 0.3 mmHg at 25°C [1]

Refractive Index 1.475 [1]

Safety and Handling
5-Bromo-2-methylbenzotrifluoride is classified as a combustible liquid and is harmful if

inhaled, in contact with skin, or if swallowed.[1] It is known to cause skin and serious eye

irritation and may cause respiratory irritation.[4]

Hazard Statements:[4]

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Measures:[4]

P261: Avoid breathing mist/vapours/spray.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Proper handling procedures include working in a chemical fume hood and using personal

protective equipment such as safety goggles, chemical-resistant gloves, and laboratory

clothing.[1] In case of fire, appropriate extinguishing media should be used, and self-contained

breathing apparatus should be worn.[4]

Spectroscopic Data
While experimentally obtained spectra for 5-Bromo-2-methylbenzotrifluoride are not readily

available in the public domain, the expected spectral characteristics can be predicted based on

its structure and data from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region

corresponding to the three protons on the benzene ring. The methyl group will appear as a

singlet further upfield.

¹³C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the

eight carbon atoms in the molecule. The carbon attached to the trifluoromethyl group will

show a characteristic quartet due to C-F coupling.

¹⁹F NMR: The fluorine NMR spectrum is expected to show a singlet for the three equivalent

fluorine atoms of the trifluoromethyl group.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (239.03 g/mol ). A characteristic isotopic pattern for a

bromine-containing compound (approximately 1:1 ratio for M and M+2 peaks) will be

observed.

Applications in Organic Synthesis
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5-Bromo-2-methylbenzotrifluoride is a valuable intermediate in organic synthesis, primarily

utilized in the construction of more complex molecules for the pharmaceutical and

agrochemical industries. The bromine atom serves as a versatile handle for various cross-

coupling reactions, allowing for the formation of new carbon-carbon and carbon-heteroatom

bonds.

Experimental Protocols
The following are detailed, adaptable protocols for two common and powerful cross-coupling

reactions involving aryl bromides like 5-Bromo-2-methylbenzotrifluoride: the Suzuki-Miyaura

Coupling and the Buchwald-Hartwig Amination.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon

bond between an organoboron compound and an organohalide.

Reaction Scheme:

Ar-Br + R-B(OH)₂ --(Pd catalyst, Base)--> Ar-R

Detailed Protocol:

Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),

combine 5-Bromo-2-methylbenzotrifluoride (1.0 equiv.), the desired arylboronic acid (1.1-

1.5 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (0.01-0.05 equiv.), and a base, typically

an aqueous solution of Na₂CO₃ or K₂CO₃ (2.0-3.0 equiv.).

Solvent Addition: Add a degassed solvent system, commonly a mixture of an organic solvent

like toluene, dioxane, or DMF, and water.

Reaction Execution: Heat the reaction mixture with vigorous stirring to a temperature

typically between 80-120 °C.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS).
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Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate

under reduced pressure. The crude product is then purified by column chromatography on

silica gel.

Preparation
Reaction Work-up & Purification
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Monitor Progress
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(Column Chromatography) product

Final Product
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Suzuki Coupling Experimental Workflow

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the

formation of carbon-nitrogen bonds.

Reaction Scheme:

Ar-Br + R₂NH --(Pd catalyst, Base)--> Ar-NR₂

Detailed Protocol:

Reaction Setup: In a glovebox or under an inert atmosphere, charge a dry reaction vessel

with a palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a suitable phosphine ligand (e.g.,

BINAP, Xantphos), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide).

Reagent Addition: Add 5-Bromo-2-methylbenzotrifluoride (1.0 equiv.) and the desired

amine (1.0-1.2 equiv.).

Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane.
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Reaction Execution: Seal the vessel and heat the mixture with stirring to a temperature

typically between 80-110 °C.

Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

Work-up: After cooling to room temperature, quench the reaction with water or a saturated

aqueous solution of NH₄Cl. Extract the product with an organic solvent.

Purification: Wash the combined organic layers with brine, dry over an anhydrous drying

agent, and concentrate in vacuo. The residue is then purified by flash chromatography.
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Buchwald-Hartwig Amination Workflow

Conclusion
5-Bromo-2-methylbenzotrifluoride is a valuable and versatile chemical intermediate with

significant applications in the synthesis of complex organic molecules. Its well-defined

physicochemical properties and the reactivity of its bromine substituent make it a key building

block for researchers and chemists in the pharmaceutical and agrochemical industries. Proper

handling and adherence to safety protocols are essential when working with this compound.

The provided experimental protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig

amination serve as a foundation for its synthetic utility, enabling the development of novel

compounds with potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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